Cas no 1781845-87-1 (1-1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol
• CAS No: 1781845-87-1
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 5799667
• PubChem ID: 83693152
• Update Time: 2025-05-20

1-1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol
• 1-[1-(5-bromothiophen-2-yl)cyclopropyl]ethan-1-ol
• EN300-1937325
• 1781845-87-1

• Inchi： 1S/C9H11BrOS/c1-6(11)9(4-5-9)7-2-3-8(10)12-7/h2-3,6,11H,4-5H2,1H3
• InChI Key： VLRNONBTMXZESA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(C)O)CC2)S1

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol

Compound 1781845-87-1: 1-(5-Bromothiophen-2-yl)cyclopropylethan-1-ol

The compound with CAS No. 1781845-87-1, commonly referred to as 1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a thiophene moiety and an alcohol functional group. The presence of a bromine atom at the 5-position of the thiophene ring adds further complexity to its chemical profile, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of 1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its pharmacological applications, 1-(5-bromothiophen-2-yl)cyclopropylethan-1-ol has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of novel semiconducting materials. A 2023 paper in *Advanced Materials* reported that this compound can enhance the charge transport properties of polymer-based electronics, potentially leading to more efficient devices such as flexible displays and solar cells.

The synthesis of 1-(5-bromothiophen-2-yl)cyclopropylethan-1